![molecular formula C16H11N3O5S B2890078 N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-nitrofuran-2-carboxamide CAS No. 952815-20-2](/img/structure/B2890078.png)
N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-nitrofuran-2-carboxamide
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Description
N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-nitrofuran-2-carboxamide is a useful research compound. Its molecular formula is C16H11N3O5S and its molecular weight is 357.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on the synthesis and evaluation of nitrothiophene derivatives, including compounds similar to N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-nitrofuran-2-carboxamide, has yielded significant insights into their radiosensitizing capabilities and selective cytotoxicity towards hypoxic cells. Threadgill et al. (1991) investigated a series of nitrothiophene derivatives, exploring their potential as radiosensitizers and bioreductively activated cytotoxins, finding that compounds with certain tertiary amine bases or oxiranes exhibit potent radiosensitizing properties Threadgill, Webb, O'Neill, et al., 1991. This research underscores the chemical versatility and potential therapeutic applications of nitrothiophene derivatives.
Biological Activities
The antimicrobial and antitubercular activities of thiophene and furan derivatives have been a focal point of research. Samadhiya, Sharma, and Srivastava (2013) synthesized N-[3-(2-amino-5-nitrothiazolyl)-propyl]-2-(substituted phenyl)-4-oxo-5-(substituted benzylidene)-1,3-thiazolidine-carboxamide derivatives from 2-amino-5-nitrothiazole, demonstrating significant antibacterial, antifungal, and antitubercular activities Samadhiya, Sharma, Srivastava, 2013. These findings highlight the potential of nitrothiophene and furan derivatives in developing new antimicrobial agents.
Antitumor and Antiprotozoal Potential
Further expanding the scope of biological activities, Bharti, Husain, Gonzalez Garza, et al. (2002) discovered that thiosemicarbazone derivatives of 5-nitrothiophene-2-carboxaldehyde exhibited significant antiamoebic and antitrichomonal activities, outperforming reference drugs in some cases Bharti, Husain, Gonzalez Garza, et al., 2002. This research suggests that nitrothiophene derivatives could be valuable in the development of treatments for protozoal infections.
Properties
IUPAC Name |
N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-nitrofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O5S/c17-14(20)10-8-12(9-4-2-1-3-5-9)25-16(10)18-15(21)11-6-7-13(24-11)19(22)23/h1-8H,(H2,17,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORZAUWZSFUZPCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=C(S2)NC(=O)C3=CC=C(O3)[N+](=O)[O-])C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.